Cas no 900641-13-6 (N-{4-(Difluoromethoxy)-3-methoxyphenylmethyl}cyclopropanamine)

• Product Name: N-{4-(Difluoromethoxy)-3-methoxyphenylmethyl}cyclopropanamine
• CAS No: 900641-13-6
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 5710909
• PubChem ID: 7131105
• Update Time: 2025-05-19

N-{4-(Difluoromethoxy)-3-methoxyphenylmethyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-[[4-(difluoromethoxy)-3-methoxyphenyl]methyl]cyclopropanamine
• N-[4-(difluoromethoxy)-3-methoxybenzyl]cyclopropanamine
• EN300-40189
• 900641-13-6
• A1-14720
• N-{[4-(difluoromethoxy)-3-methoxyphenyl]methyl}cyclopropanamine
• AKOS008989450
• N-{4-(Difluoromethoxy)-3-methoxyphenylmethyl}cyclopropanamine

• Inchi： 1S/C12H15F2NO2/c1-16-11-6-8(7-15-9-3-4-9)2-5-10(11)17-12(13)14/h2,5-6,9,12,15H,3-4,7H2,1H3
• SMILES： FC(OC1C=CC(=CC=1OC)CNC1CC1)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 304.3±37.0 °C at 760 mmHg
• Flash Point: 137.8±26.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-{4-(Difluoromethoxy)-3-methoxyphenylmethyl}cyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-{4-(Difluoromethoxy)-3-methoxyphenylmethyl}cyclopropanamine

Comprehensive Overview of N-{4-(Difluoromethoxy)-3-methoxyphenylmethyl}cyclopropanamine (CAS No. 900641-13-6)

N-{4-(Difluoromethoxy)-3-methoxyphenylmethyl}cyclopropanamine, identified by its CAS number 900641-13-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a cyclopropylamine moiety with a difluoromethoxy-substituted phenyl ring, making it a promising candidate for various applications. Its structural complexity and functional groups contribute to its potential in drug discovery and material science.

The growing interest in N-{4-(Difluoromethoxy)-3-methoxyphenylmethyl}cyclopropanamine is driven by its potential role in addressing modern challenges such as sustainable chemistry and green synthesis. Researchers are increasingly exploring its utility in developing bioactive molecules with minimal environmental impact. The compound's difluoromethoxy group is particularly noteworthy, as fluorinated compounds are often associated with enhanced metabolic stability and bioavailability, a hot topic in medicinal chemistry.

In the context of drug development, CAS 900641-13-6 has been studied for its potential as a building block for novel therapeutics. Its cyclopropylamine component is a common motif in central nervous system (CNS) drugs, which aligns with current trends in treating neurological disorders. Users frequently search for terms like "fluorinated compounds in medicine" or "cyclopropylamine derivatives," reflecting the compound's relevance in cutting-edge research.

From a synthetic chemistry perspective, the preparation of N-{4-(Difluoromethoxy)-3-methoxyphenylmethyl}cyclopropanamine involves advanced techniques such as cross-coupling reactions and selective fluorination. These methods are pivotal in modern organic synthesis, addressing the demand for efficient and scalable processes. The compound's synthesis is often discussed in forums focusing on organofluorine chemistry, a field gaining traction due to its applications in pharmaceuticals and agrochemicals.

The physicochemical properties of 900641-13-6 also make it a subject of interest in material science. Its stability under various conditions and potential for polymer modification are areas of active investigation. Searches for "high-performance materials" and "fluorine-containing polymers" often intersect with discussions about this compound, highlighting its versatility beyond traditional chemical applications.

In summary, N-{4-(Difluoromethoxy)-3-methoxyphenylmethyl}cyclopropanamine (CAS 900641-13-6) represents a multifaceted compound with broad implications in drug discovery, sustainable chemistry, and advanced materials. Its unique structural features and functional groups position it as a valuable asset in addressing contemporary scientific and industrial challenges. As research progresses, this compound is likely to remain a focal point in discussions about innovation in chemistry and next-generation therapeutics.